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Compound of Interest

Compound Name: 4-(Bromomethyl)pyridine

Cat. No.: B1298872

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-
(Bromomethyl)pyridine (CAS No. 54751-01-8). Adherence to these procedures is essential
for ensuring laboratory safety and minimizing risk. This compound is a valuable reagent in
pharmaceutical and agrochemical synthesis; however, its toxic nature necessitates careful
handling.

Personal Protective Equipment (PPE) and Safety
Measures

A comprehensive risk assessment should be conducted before handling 4-
(Bromomethyl)pyridine. The following table summarizes the recommended personal
protective equipment.
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PPE Category Specification

Wear chemical safety goggles and a face shield.
Standard safety glasses are not sufficient.
Ensure compliance with OSHA's 29 CFR
1910.133 or European Standard EN166.

Eye and Face Protection

Chemical-resistant gloves are mandatory. Nitrile

or neoprene gloves are recommended. Always
Hand Protection inspect gloves for integrity before use and

dispose of them immediately after handling the

compound or in case of contamination.[1]

A chemical-resistant lab coat or apron, long-

sleeved clothing, and closed-toe shoes are
Skin and Body Protection required. In case of potential for significant

exposure, a full chemical-resistant suit may be

necessary.[1]

Work in a well-ventilated area, preferably within

a certified chemical fume hood. If dust or
Respiratory Protection aerosols may be generated, a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors and particulates is required.

Note on Quantitative Data: Specific occupational exposure limits (OELS) and glove
breakthrough times for 4-(Bromomethyl)pyridine are not readily available. For the parent
compound, pyridine, the Occupational Safety and Health Administration (OSHA) has set a
permissible exposure limit (PEL) of 5 parts per million (ppm) over an 8-hour time-weighted
average.[2][3][4] This should be used as a conservative guideline.

Experimental Protocol: Safe Handling of 4-
(Bromomethyl)pyridine

This protocol outlines the essential steps for safely handling 4-(Bromomethyl)pyridine in a
laboratory setting.

1. Preparation and Pre-Handling Check:
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Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.

Assemble all necessary equipment and reagents within the fume hood.

Don the appropriate personal protective equipment as outlined in the table above.

. Handling and Dispensing:

Perform all manipulations of 4-(Bromomethyl)pyridine, including weighing and transferring,
within the chemical fume hood to minimize inhalation exposure.

Use spark-proof tools and equipment to prevent ignition, as the compound may be
combustible.

Avoid the formation of dust and aerosols.[1] If handling a solid form, use a spatula for
transfers.

Keep the container tightly closed when not in use to prevent the release of vapors.

. Spill and Emergency Procedures:

Minor Spill (within fume hood):

Decontaminate the area with an appropriate absorbent material.

Collect the absorbed material into a sealed, labeled hazardous waste container.

Clean the spill area with soap and water.

Major Spill (outside fume hood):

Evacuate the immediate area and alert others.

Prevent the spill from entering drains.

Contact the institution's environmental health and safety (EHS) department immediately.
Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[1]

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

Disposal Plan
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All waste containing 4-(Bromomethyl)pyridine must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid materials (e.g., gloves, absorbent pads, weighing
paper) in a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing 4-(Bromomethyl)pyridine in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams
unless compatibility has been confirmed.

o Disposal Method: The material should be disposed of by a licensed chemical destruction
facility, potentially through controlled incineration with flue gas scrubbing.[1] Do not discharge
to sewer systems.[1]

o Contaminated Packaging: Empty containers should be triple-rinsed with a suitable solvent,
and the rinsate collected as hazardous waste. The punctured and empty container can then
be disposed of according to institutional guidelines.[1]

Workflow for Safe Handling of 4-
(Bromomethyl)pyridine
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Safe Handling Workflow for 4-(Bromomethyl)pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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